Cas no 1237750-46-7 (N-(4-methyl-3-((4-(methylamino)-2-(methylthio)pyrimidin-5-yl)methylamino)phenyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(4-methyl-3-((4-(methylamino)-2-(methylthio)pyrimidin-5-yl)methylamino)phenyl)-3-(trifluoromethyl)benzamide
• CAS No: 1237750-46-7
• MF: C₂₂H₂₂F₃N₅OS
• MW: 461.503193378448
• CID: 6641528
• Update Time: 2024-01-29

N-(4-methyl-3-((4-(methylamino)-2-(methylthio)pyrimidin-5-yl)methylamino)phenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-3-((4-(methylamino)-2-(methylthio)pyrimidin-5-yl)methylamino)phenyl)-3-(trifluoromethyl)benzamide
• Benzamide, N-[4-methyl-3-[[[4-(methylamino)-2-(methylthio)-5-pyrimidinyl]methyl]amino]phenyl]-3-(trifluoromethyl)-

• Inchi： 1S/C22H22F3N5OS/c1-13-7-8-17(29-20(31)14-5-4-6-16(9-14)22(23,24)25)10-18(13)27-11-15-12-28-21(32-3)30-19(15)26-2/h4-10,12,27H,11H2,1-3H3,(H,29,31)(H,26,28,30)
• InChI Key： WGFOBTRVTKLOLG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(NCC2=CN=C(SC)N=C2NC)=C1)(=O)C1=CC=CC(C(F)(F)F)=C1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 561.4±50.0 °C(Predicted)
• pka: 12.87±0.70(Predicted)